Cas no 1094420-05-9 (methyl 3-{(pyridin-2-yl)methylamino}benzoate)

• Product name: methyl 3-{(pyridin-2-yl)methylamino}benzoate
• CAS No: 1094420-05-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6145723
• PubChem ID: 43139278

methyl 3-{(pyridin-2-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(pyridin-2-yl)methylamino}benzoate
• methyl 3-{[(pyridin-2-yl)methyl]amino}benzoate
• 1094420-05-9
• EN300-14438505

• Inchi： 1S/C14H14N2O2/c1-18-14(17)11-5-4-7-12(9-11)16-10-13-6-2-3-8-15-13/h2-9,16H,10H2,1H3
• InChI Key： ZVSMEJPHPXGHEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-{(pyridin-2-yl)methylamino}benzoate

Methyl 3-{(Pyridin-2-yl)methylamino}benzoate: A Comprehensive Overview

Methyl 3-{(pyridin-2-yl)methylamino}benzoate, also known by its CAS number CAS No. 1094420-05-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with the molecular formula C₁₄H₁₃N₃O₂, has been extensively studied for its potential applications in drug development and material science. The structure of this compound is characterized by a benzoate group substituted at the 3-position with a pyridin-2-ylmethylamino moiety, which imparts unique electronic and steric properties.

The synthesis of methyl 3-{(pyridin-2-yl)methylamino}benzoate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in diverse chemical environments.

One of the most promising aspects of CAS No. 1094420-05-9 is its potential as a bioactive agent. Studies have demonstrated that this compound exhibits moderate to high activity against certain enzymes and cellular targets, suggesting its role in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its inhibitory effects on kinases involved in cancer progression, making it a candidate for anti-cancer drug development.

In addition to its pharmacological applications, methyl 3-{(pyridin-2-yl)methylamino}benzoate has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of CAS No. 1094420-05-9 has also been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, methyl 3-{(pyridin-2-yl)methylamino}benzoate, or CAS No. 1094420-05-9, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic and industrial settings.